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A Guide for Researchers on Reducing Non-Target Species Capture

Welcome to the technical support guide for Chalcogran pheromone traps. This resource is
designed for researchers and forest management professionals employing traps baited with
Chalcogran and other semiochemicals to monitor or manage populations of the six-toothed
spruce bark beetle, Pityogenes chalcographus. A common challenge in any semiochemical-
based trapping program is the incidental capture of non-target species, which can include
beneficial predators, parasitoids, and other non-pest insects.[1][2]

Minimizing this bycatch is crucial not only for conserving the biodiversity of forest ecosystems
but also for ensuring the accuracy of your monitoring data and the overall efficacy of your pest
management strategy.[1] This guide provides in-depth, experience-based answers to frequently
encountered issues, troubleshooting advice for common problems, and detailed protocols to
help you refine your trapping methodology for enhanced specificity.

Frequently Asked Questions (FAQSs)

Q1: What is the primary purpose of Chalcogran-baited traps?
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Al: Chalcogran-baited traps are primarily used for monitoring the flight activity and population
levels of the six-toothed spruce bark beetle, Pityogenes chalcographus.[3] This species is a
significant pest in coniferous forests, particularly affecting Norway spruce.[3] While it often
attacks trees that are already weakened or stressed, under outbreak conditions, it can
contribute to the mortality of healthy trees.[3][4] The traps use a synthetic pheromone that
mimics the aggregation signal produced by male beetles to attract both males and females.

Q2: What are the most common non-target species captured in these traps?

A2: The most significant non-target captures are often beneficial predatory insects that prey on
bark beetles. The checkered beetle, Thanasimus formicarius, is a well-documented example of
a predator that is strongly attracted to bark beetle pheromones, which it uses as a kairomone to
locate its prey.[5][6][7][8] Other non-target captures can include different species of bark and
ambrosia beetles, longhorn beetles (Cerambycidae), and parasitoids that are natural enemies
of bark beetles.[1][9]

Q3: Why is reducing bycatch of predators like Thanasimus formicarius so important?

A3: Thanasimus species are voracious predators of bark beetles and play a vital role in their
natural regulation.[5] The unintentional removal of these predators from the ecosystem can
have a counterproductive effect, potentially favoring bark beetle outbreaks in the long term.[10]
High predator bycatch can disrupt the natural predator-prey balance and reduce the overall
resilience of the forest ecosystem.

Troubleshooting Guide: Common Issues &
Solutions

This section addresses specific problems you may encounter in the field and provides
actionable solutions grounded in scientific principles.

Issue 1: High capture rate of predatory checkered
beetles (Thanasimus spp.).

Q: My traps are catching an excessive number of Thanasimus formicarius. What is the primary
cause, and how can | mitigate this?
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A: Causal Explanation: Checkered beetles like T. formicarius have co-evolved with bark beetles
and use their aggregation pheromones as kairomones to efficiently locate dense populations of
their prey.[6][7] Therefore, any lure that is highly attractive to P. chalcographus will inherently
attract these predators. The challenge lies in creating a trapping system that is physically or
behaviorally less accessible or attractive to the larger-bodied predators while retaining the
smaller target beetles.

Solutions:

e Mechanical Exclusion Devices: The most direct method is to modify the trap entrance to
exclude larger insects. A mesh screen or a specifically sized grid placed over the collection
cup's drainage holes or at the funnel entrances can prevent larger beetles like Thanasimus
from being retained while allowing the smaller P. chalcographus to fall through.[11] This
concept is similar to Bycatch Reduction Devices (BRDs) used in fisheries.[12][13]

o Temporal Adjustments: Predator and prey populations often have slightly different flight
phenologies. Research suggests that Thanasimus spp. can have high flight activity very
early in the season.[5] By deploying traps slightly later—delaying by one week, for instance
—you may be able to miss the peak flight of the predator while still effectively capturing the
target bark beetle.[5] Careful monitoring is required to validate this timing for your specific
location.

o Trap Design and Surface: While not a complete solution, some studies suggest that trap
design can influence predator capture. For instance, insecticide-treated trap logs have been
shown to capture higher numbers of entomophagous arthropods compared to standard
pheromone traps.[5] While you are likely using funnel traps, this highlights that the physical
nature of the trap itself plays a role.

Issue 2: Low specificity with high capture of other non-
target beetles.

Q: Besides predators, my traps are catching a wide variety of other beetles. How can | improve
the specificity of my lure and trap setup?

A: Causal Explanation: Many bark and wood-boring beetles respond to a common set of
chemical cues, particularly host volatiles like ethanol and alpha-pinene, which signal a stressed
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or dying host tree.[9] If your lure contains these general host cues in addition to the specific
Chalcogran pheromone, it will naturally attract a broader range of saproxylic insects.[1]

Solutions:

o Refine the Lure Composition: If your primary goal is to monitor P. chalcographus, ensure you
are using a lure with high purity of the specific pheromone components. Avoid adding broad-
spectrum attractants unless necessary for your experimental design.

» Trap Color: Insect vision plays a role in attraction. Most bark beetle traps are black to mimic
a tree trunk silhouette.[14] However, different species have varied color preferences. Studies
have shown that while black is generally effective for many bark beetles, other colors like
purple or blue can be more attractive to certain non-target species.[15][16] Sticking with
black is generally the safest choice for targeting bark beetles while minimizing the attraction
of some other groups.[15][17]

» Trap Placement: The height and location of your trap can influence what it catches. While
studies on Ips sexdentatus (a related bark beetle) showed no significant difference in
captures at heights between 1.0 and 2.5 meters, the immediate surroundings matter.[7]
Placing traps in a homogenous stand of the host tree (Picea abies) and away from diverse
forest edges may help reduce the capture of beetles associated with other tree species.

Data Summary

The relationship between trap size and capture efficiency is not always linear and can vary by
species. This is a critical consideration when selecting or modifying traps.

Table 1: Relationship Between Trap Size and Beetle Captures for Various Species
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This table is adapted from data presented in a 2023 study on bark beetle responses to trap
design.[18]

Interpretation for Your Work: For P. chalcographus, using a larger trap surface area is likely to
yield higher catches.[18] However, for other species like Ips typographus, a larger trap does not
proportionally increase captures, suggesting that optimizing other factors like lure placement or
trap color may be more effective for those species.[18]

Experimental Protocols & Visual Guides

Protocol 1: Modifying a Collection Cup to Exclude
Predators

This protocol describes a simple, field-proven method to reduce the bycatch of larger predatory
beetles.

Objective: To install a mesh screen in the collection cup of a standard multi-funnel trap that
allows P. chalcographus to pass through but excludes larger insects like T. formicarius.

Materials:
» Standard multi-funnel trap with removable collection cup.
e Wire or plastic mesh with a 0.5 cm x 0.5 cm grid size.

o Wire cutters or heavy-duty scissors.
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o Waterproof adhesive or zip ties.
Procedure:
e Remove the Collection Cup: Detach the collection cup from the bottom funnel of the trap.

o Measure and Cut the Mesh: Measure the diameter of the inside of the cup, just above the
drainage hole(s). Cut a circular piece of the 0.5 cm mesh to fit snugly inside the cup.

« Install the Mesh: Place the cut mesh piece inside the collection cup, ensuring it sits flat and
covers the bottom drainage area completely.

o Secure the Mesh: Apply a bead of waterproof adhesive around the edge of the mesh to
secure it to the cup walls. Alternatively, use small zip ties to fasten the mesh to the cup's
internal structures if available.

o Reassemble and Deploy: Once the adhesive is cured, reattach the collection cup to the trap.
Deploy as you normally would.

» Validation: During trap checks, separately quantify the insects in the collection cup (target
species) and any larger insects found on top of the mesh (excluded non-targets) to validate
the effectiveness of the modification. A study found this simple change allowed almost all
predator beetles to escape while retaining the target species.[11]

Diagram 1: Troubleshooting Workflow for High Bycatch

This diagram outlines a logical sequence of steps to diagnose and resolve issues with non-
target captures.
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Caption: A step-by-step decision tree for troubleshooting non-target captures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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